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Application of Aluminum Sesquichlorohydrate in
Clinical-Strength Antiperspirant Sticks
For Researchers, Scientists, and Drug Development Professionals

Introduction
Aluminum sesquichlorohydrate is a potent and widely utilized active pharmaceutical

ingredient (API) in the formulation of clinical-strength antiperspirant sticks. Its primary function

is to reduce axillary sweat, thereby mitigating body odor. This document provides detailed

application notes and protocols for researchers, scientists, and drug development professionals

working with this compound. Aluminum sesquichlorohydrate is recognized for its efficacy

and favorable safety profile, making it a cornerstone of hyperhidrosis treatment and high-

performance consumer antiperspirants.[1][2] The United States Food and Drug Administration

(FDA) considers aluminum sesquichlorohydrate safe for use in antiperspirants at

concentrations up to 25%.[3]

Mechanism of Action
The primary mechanism of action for aluminum sesquichlorohydrate is the physical

obstruction of the eccrine sweat gland ducts.[4][5] Upon application to the skin, the aluminum

salts interact with sweat and proteins within the sweat duct to form a gel-like plug.[1][2] This

plug temporarily blocks the duct, physically preventing sweat from reaching the skin's surface.
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[4][6] This process is reversible and the plug is naturally expelled over time with the normal

shedding of skin cells.[6]
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Mechanism of Action of Aluminum Sesquichlorohydrate.
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Formulation of Clinical-Strength Antiperspirant
Sticks
Clinical-strength antiperspirant sticks are typically anhydrous formulations designed for optimal

delivery and stability of the aluminum salt. The concentration of aluminum
sesquichlorohydrate is a key factor in determining the product's efficacy.

Active Ingredient Concentration
The concentration of aluminum sesquichlorohydrate in clinical-strength antiperspirant sticks

typically ranges from 10% to 25% (w/w).[7] Commercial products often contain concentrations

between 16% and 20%.[8] Higher concentrations generally correlate with increased sweat

reduction, though a plateau in efficacy may be reached.

Concentration of Aluminum

Sesquichlorohydrate
Typical Use Level Regulatory Limit (FDA)

10% - 20% Standard Clinical-Strength Up to 25%

20% - 25%
Maximum Strength /

Hyperhidrosis Treatment
Up to 25%

Key Formulation Excipients
The stick form is achieved through the use of various excipients that provide structure, glide,

and skin conditioning properties.
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Excipient Category Example Ingredients Function

Structuring Agents
Stearyl Alcohol, Hydrogenated

Castor Oil, Behenyl Alcohol

Provide hardness and form to

the stick.

Volatile Carriers
Cyclopentasiloxane,

Cyclomethicone

Aid in spreading the active

ingredient and evaporate to

leave a dry feel.

Emollients
PPG-14 Butyl Ether, C12-15

Alkyl Benzoate, Mineral Oil

Impart a smooth feel and

improve skin compatibility.

Suspending Agents Talc, Kaolin
Help to keep the active

ingredient evenly dispersed.

Other Additives
Fragrance, Dimethicone,

Cyclodextrin

Provide aesthetic qualities,

skin protection, and odor

absorption.

Efficacy Data
The efficacy of aluminum sesquichlorohydrate in reducing sweat has been demonstrated in

several clinical studies. The standard method for evaluating antiperspirant efficacy is the

gravimetric method, which measures the amount of sweat produced.

Study Type

Concentration

of Aluminum

Sesquichlorohy

drate

Treatment

Regimen

Sweat

Reduction
Reference

Open-label study

on primary

hyperhidrosis

20% (in a foam

formulation)

Daily for 2

weeks, then 3

times a week for

2 weeks

61% reduction in

eccrine sweating

after 4 weeks

[9]

Randomized

controlled trial

vs. Aluminum

Chloride

20% (in a lotion)

Daily for 2

weeks, then 3

times a week for

4 weeks

60% sweat

reduction after 6

weeks

[10]
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Experimental Protocols
Gravimetric Efficacy Testing of Antiperspirant Sticks
This protocol is based on the FDA guidelines for effectiveness testing of over-the-counter

(OTC) antiperspirant drug products.[1]

Objective: To quantitatively measure the reduction in axillary sweat following the application of

a clinical-strength antiperspirant stick containing aluminum sesquichlorohydrate.

1. Subject Selection:

Inclusion Criteria:

Healthy male or female subjects, aged 18-60 years.

History of moderate to heavy axillary sweating.

Baseline sweat production of at least 100 mg per axilla in a 20-minute collection period

under controlled "hot room" conditions.[1]

The difference between the highest and lowest sweating rates among subjects should

exceed 600 mg in 20 minutes per axilla.[1]

Exclusion Criteria:

Known skin sensitivities or allergies to antiperspirants, deodorants, or cosmetic products.

Use of any antiperspirant or deodorant product for a washout period of at least 17 days

prior to the study.[1]

Broken or irritated skin in the axillary area.

Participation in another axillary product study within the last month.

Medical conditions that could affect sweating (e.g., hyperthyroidism).

2. Study Design:
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A randomized, controlled, single-blind (investigator-blinded) or double-blind study is

recommended.

One axilla receives the test product, while the contralateral axilla serves as an untreated

control or receives a placebo vehicle.

3. Test Conditions (Hot Room):

Temperature: 100°F ± 2°F (38°C ± 1°C).[4]

Relative Humidity: 30% - 40%.[4]

Air movement should be minimized and controlled.

4. Procedure:

Baseline Sweat Collection:

Subjects acclimate in the hot room for a 40-minute period.[4]

Pre-weighed absorbent cotton or gauze pads are placed in each axilla.

Sweat is collected for two consecutive 20-minute periods with a 10-minute break in

between.[4]

The pads are removed, placed in sealed containers, and weighed to determine the

amount of sweat collected.

Product Application:

A standardized amount of the antiperspirant stick is applied to the designated axilla once

daily for a specified number of days (e.g., 4 consecutive days).

Post-Treatment Sweat Collection:

Sweat collection is performed at specified time points after the final product application

(e.g., 24 hours).
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The procedure follows the same steps as the baseline sweat collection.

5. Data Analysis:

The percentage of sweat reduction is calculated for each subject using the following formula:

% Sweat Reduction = (1 - (Treated Axilla Sweat / Control Axilla Sweat)) * 100

Statistical analysis, such as a paired t-test or Wilcoxon signed-rank test, is used to determine

the significance of the sweat reduction.

The analysis of covariance (ANCOVA) can be used to adjust for baseline sweat rates.
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Gravimetric Efficacy Testing Workflow.

Safety and Regulatory Considerations
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Aluminum sesquichlorohydrate is generally well-tolerated. Some individuals may experience

mild skin irritation, particularly on freshly shaved or sensitive skin.[9] It is considered less

irritating than aluminum chloride, another common antiperspirant active, because it does not

produce hydrochloric acid upon contact with water.[10] Concerns regarding a link between

aluminum in antiperspirants and diseases such as breast cancer and Alzheimer's disease have

not been substantiated by current scientific evidence.

Conclusion
Aluminum sesquichlorohydrate is a highly effective active ingredient for use in clinical-

strength antiperspirant sticks. Its proven mechanism of action, significant sweat reduction

capabilities, and favorable safety profile make it a valuable component in the development of

products for individuals with heavy perspiration and hyperhidrosis. The provided protocols and

data serve as a comprehensive guide for the formulation, testing, and application of this

important compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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